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Octanoic acid is a medium-chain saturated fatty acid. It has been found in Teleme cheeses made from goat, ovine, or bovine milk. Octanoic acid is active against the bacteria S. mutans, S. gordonii, F. nucleatum, and P. gingivalis (IC80s = <125, <125, 1,403, and 2,294 μM, respectively). Levels of octanoic acid are increased in the plasma of patients with medium-chain acyl-CoA dehydrogenase (MCAD) deficiency, an inborn error of fatty acid metabolism characterized by hypoketotic hypoglycemia, medium-chain dicarboxylic aciduria, and intolerance to fasting.
Octanoic acid is a fatty acid mainly found in butter, edible oils and milk of various species.
Octanoic acid is a medium chain saturated fatty acid (MCFA). It is a nutrient present in dairy products and specific oils like palm kernel and coconut oils.
Pharmaceutical secondary standards for application in quality contr...
Other Compounds (1)